
The Pharmacological Profile of (S)-MCOPPB: A
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (S)-MCOPPB
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Get Quote

(S)-MCOPPB (1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole)

is a potent and selective non-peptide agonist for the Nociceptin/Orphanin FQ (N/OFQ) peptide

(NOP) receptor, a G protein-coupled receptor with significant implications in a range of

physiological and pathological processes.[1][2][3][4] This technical guide provides a

comprehensive overview of the pharmacological properties of (S)-MCOPPB, including its

binding characteristics, signaling pathways, and functional effects, tailored for researchers,

scientists, and drug development professionals.

Core Pharmacological Data
(S)-MCOPPB has been extensively characterized for its high affinity and selectivity for the

human NOP receptor.[1][5] Its pharmacological profile is summarized in the tables below,

presenting key quantitative data from in vitro and in vivo studies.

Table 1: Receptor Binding Affinity and Selectivity of (S)-
MCOPPB
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Receptor Species Assay Type Parameter Value Reference

NOP Human
Radioligand

Binding
pKi 10.07 ± 0.01 [1][5]

Ki 0.085 nM Calculated

µ-opioid Human
Radioligand

Binding

Selectivity

Fold (vs.

NOP)

12 [1][5]

κ-opioid Human
Radioligand

Binding

Selectivity

Fold (vs.

NOP)

270 [1][5]

δ-opioid Human
Radioligand

Binding

Selectivity

Fold (vs.

NOP)

>1000 [1][5]

Table 2: In Vitro Functional Activity of (S)-MCOPPB
Assay Cell Line Parameter Value Reference

[³⁵S]GTPγS

Binding

CHO (expressing

hNOP)
pEC₅₀ 9.41 [6]

EC₅₀ 0.39 nM [6]

GIRK Channel

Activation

HEK293

(expressing

hNOP)

EC₅₀ 0.06 ± 0.02 nM

cAMP Inhibition Not Specified
Potency vs.

N/OFQ
~10-fold higher

Table 3: In Vivo Pharmacological Effects of (S)-MCOPPB
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Animal Model Test Dose (p.o.) Effect Reference

Mouse
Vogel Conflict

Test
10 mg/kg

Anxiolytic-like

effects
[1][5]

Mouse
Locomotor

Activity
10 mg/kg No effect [1][5]

Mouse

Memory

(Contextual Fear

Conditioning)

10 mg/kg No effect [1]

Mouse
Ethanol-induced

Hypnosis
10 mg/kg No potentiation [1]

Mouse

Senescence (in

peripheral

tissues)

5 mg/kg (i.p.)

Reduction of

senescent cell

burden

[2][7]

Signaling Pathways
(S)-MCOPPB acts as a G protein-biased agonist at the NOP receptor.[8] Its primary

mechanism involves the activation of Gαi/o proteins, leading to the inhibition of adenylyl

cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[1] This initiates a

cascade of downstream signaling events.

NOP Receptor-Mediated G Protein Signaling
The canonical signaling pathway for the NOP receptor, activated by (S)-MCOPPB, is depicted

below.
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NOP Receptor G Protein Signaling Pathway

Interaction with Toll-Like Receptor (TLR) Signaling
Recent studies have suggested a potential link between NOP receptor activation and the

modulation of immune responses, possibly through crosstalk with Toll-like receptor (TLR)

signaling pathways.[2][7] Mechanistically, treatment with MCOPPB has been shown to activate

transcriptional networks involved in immune responses to external stressors, implicating TLRs.

[2][7]
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NOP and TLR Signaling Interaction

Experimental Protocols
Detailed methodologies for key experiments are crucial for the replication and extension of

these findings. The following sections outline the protocols for the primary assays used to

characterize (S)-MCOPPB.

Receptor Binding Assay ([³⁵S]GTPγS)
This functional assay measures the activation of G proteins upon agonist binding to the NOP

receptor.
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Workflow for [³⁵S]GTPγS Binding Assay

Methodology:
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Membrane Preparation: Membranes from Chinese Hamster Ovary (CHO) cells stably

expressing the human NOP receptor are prepared.

Incubation: The cell membranes are incubated in a buffer containing a fixed concentration of

GDP, varying concentrations of (S)-MCOPPB, and [³⁵S]GTPγS. The incubation is typically

carried out at 30°C for 60 minutes.

Termination: The binding reaction is terminated by rapid filtration through glass fiber filters,

trapping the membranes with bound radiolabel.

Washing: The filters are washed multiple times with ice-cold buffer to remove any unbound

[³⁵S]GTPγS.

Quantification: The radioactivity retained on the filters is measured using a scintillation

counter.

Data Analysis: Non-specific binding is determined in the presence of a high concentration of

unlabeled GTPγS. Specific binding is calculated by subtracting non-specific from total

binding. The data are then analyzed using non-linear regression to determine the EC₅₀ and

Emax values.

Vogel Conflict Test
This in vivo behavioral assay is used to assess the anxiolytic-like effects of compounds in

rodents.
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Workflow for the Vogel Conflict Test
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Animals: Male mice are typically used for this test.

Water Deprivation: The mice are deprived of water for approximately 24 hours prior to the

test to motivate drinking behavior.

Drug Administration: (S)-MCOPPB (e.g., 10 mg/kg) or vehicle is administered orally a set

time before the test (e.g., 60 minutes).

Test Procedure: Each mouse is placed individually into a test chamber equipped with a

drinking spout. After a certain number of licks (e.g., 20), a mild electric shock is delivered

through the spout.

Data Collection: The number of shocks received during a fixed session (e.g., 5 minutes) is

recorded. An increase in the number of shocks taken by the drug-treated group compared to

the vehicle group is indicative of an anxiolytic-like effect, as the drug reduces the

suppressive effect of the punishment on drinking.

Concluding Remarks
(S)-MCOPPB is a highly potent and selective NOP receptor agonist with a distinct

pharmacological profile. Its G protein-biased agonism leads to a cascade of intracellular

events, resulting in significant anxiolytic and senolytic effects in preclinical models. The lack of

adverse effects on locomotor activity and memory at anxiolytic doses suggests a favorable

therapeutic window.[1] The emerging evidence of its interaction with immune signaling

pathways opens new avenues for research into its potential therapeutic applications. The data

and protocols presented in this guide provide a solid foundation for further investigation into the

pharmacology of (S)-MCOPPB and the development of novel therapeutics targeting the NOP

receptor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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